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Compound of Interest

Compound Name: Prolyl Hydroxylase inhibitor 1

Cat. No.: B12425833

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Prolyl
Hydroxylase (PHD) inhibitor 1, a potent, orally active hypoxia-inducible factor (HIF)-prolyl
hydroxylase inhibitor. Adherence to these procedures is essential to ensure personnel safety

and maintain experimental integrity.

Compound Identification and Properties

While several compounds are identified as potent PHD inhibitors, this guide focuses on the
compound commonly referred to as Prolyl Hydroxylase inhibitor 1 (Compound 15i).
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Property Value Source
CAS Number 2205125-60-4 [1]
Molecular Formula C19H18CINsOa4 [1]
Molecular Weight 415.83 g/mol [1]
ICso 62.23 nM (HIF-PHD) [1]
Appearance Solid [2]
Solubility DMSO: 50 mg/mL [3]

Store powder at -20°C for up
Storage to 3 years. In solvent, store at [2]

-80°C for up to 1 year.

A similar potent compound, PHD-1-IN-1, has the following properties:

Property Value Source
CAS Number 2009343-14-8 [2]
Molecular Formula C13HsNa4 [2]
Molecular Weight 220.23 g/mol [2]
ICso 0.034 uM (PHD-1) [2]
Appearance White Solid [2]
Solubility DMSO: 11 mg/mL [2]

Store powder at -20°C for up
Storage to 3 years. In solvent, store at [2]

-80°C for up to 1 year.

Note: Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for Prolyl
Hydroxylase inhibitor 1 (CAS 2205125-60-4), the following handling and safety procedures
are based on best practices for potent chemical compounds and available information for
similar PHD inhibitors.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving this compound to

determine the appropriate level of PPE. The minimum required PPE includes:

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides protection against
incidental contact. Change
gloves immediately if

contaminated.

Eye Protection

ANSI Z87.1 compliant safety
glasses with side shields. A
face shield should be worn
over safety glasses when there

is a splash hazard.

Protects eyes from splashes

and airborne particles.

Body Protection

Alab coat, long pants, and
closed-toe shoes are the
minimum requirement. For
procedures with a higher risk
of contamination, a disposable
gown or coveralls should be

worn.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator
may be necessary for
procedures that generate dust

or aerosols.

Prevents inhalation of the

compound.

Operational Plan: Handling and Experimental

Protocols

General Handling Precautions

o Work Area: All work with solid Prolyl Hydroxylase inhibitor 1 should be conducted in a

designated area, such as a certified chemical fume hood, to minimize inhalation exposure.
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» Weighing: Weighing of the solid compound should be performed in a ventilated balance
enclosure or a fume hood to control airborne particles.

e Solution Preparation: Prepare solutions in a chemical fume hood. When dissolving the
compound, add the solvent to the solid to minimize dust generation.

e Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound, before
breaks, and at the end of the workday.

Experimental Workflow

The following diagram outlines a typical experimental workflow for handling Prolyl
Hydroxylase inhibitor 1.
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Experimental Workflow for Prolyl Hydroxylase Inhibitor 1

Signaling Pathway

Prolyl Hydroxylase inhibitors function by stabilizing Hypoxia-Inducible Factor 1-alpha (HIF-1a),
a key transcription factor in the cellular response to hypoxia.

Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate HIF-1a, leading to its
degradation. By inhibiting PHDs, these compounds prevent HIF-1a degradation, allowing it to
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accumulate, translocate to the nucleus, and activate the transcription of target genes involved
in processes like erythropoiesis and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Prolyl Hydroxylase Inhibitor 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425833#personal-protective-equipment-for-
handling-prolyl-hydroxylase-inhibitor-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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